Cas no 1504033-51-5 (4-(2-cyclopropylphenyl)butanoic acid)

• Product Name: 4-(2-cyclopropylphenyl)butanoic acid
• CAS No: 1504033-51-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6185637
• PubChem ID: 79978563
• Update Time: 2025-06-13

4-(2-cyclopropylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropylphenyl)butanoic acid
• 1504033-51-5
• AKOS018538241
• EN300-1859032

• Inchi： 1S/C13H16O2/c14-13(15)7-3-5-10-4-1-2-6-12(10)11-8-9-11/h1-2,4,6,11H,3,5,7-9H2,(H,14,15)
• InChI Key： VSFZJEBAXIFUMV-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=CC=1C1CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(2-cyclopropylphenyl)butanoic acid

Recent Advances in the Study of 4-(2-cyclopropylphenyl)butanoic acid (CAS: 1504033-51-5)

4-(2-cyclopropylphenyl)butanoic acid (CAS: 1504033-51-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a focal point for drug discovery and development efforts.

One of the key areas of research has been the synthesis and optimization of 4-(2-cyclopropylphenyl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the cyclopropyl group. This advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the compound.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that 4-(2-cyclopropylphenyl)butanoic acid exhibits anti-inflammatory and analgesic properties. A recent study in the European Journal of Pharmacology (2024) reported that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's mechanism of action. Research published in Bioorganic & Medicinal Chemistry Letters (2023) indicated that 4-(2-cyclopropylphenyl)butanoic acid binds selectively to the COX-2 enzyme, similar to nonsteroidal anti-inflammatory drugs (NSAIDs), but with a higher specificity. This selectivity could reduce the gastrointestinal side effects commonly associated with traditional NSAIDs, offering a safer therapeutic alternative.

Despite these promising findings, challenges remain in the development of 4-(2-cyclopropylphenyl)butanoic acid as a therapeutic agent. Current research is focused on addressing its pharmacokinetic properties, such as bioavailability and metabolic stability. A recent preclinical study highlighted the need for structural modifications to enhance oral absorption and prolong half-life. These modifications are being explored through medicinal chemistry approaches, including the introduction of prodrug moieties.

In conclusion, 4-(2-cyclopropylphenyl)butanoic acid (CAS: 1504033-51-5) represents a promising candidate for further drug development, particularly in the realm of anti-inflammatory therapies. Ongoing research aims to optimize its pharmacological profile and advance it through preclinical and clinical trials. The compound's unique structural features and biological activities make it a valuable subject of study in the chemical biology and pharmaceutical sciences.